N-(2-ethylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[[3-[(3-methoxyphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H25N3O4S/c1-3-19-10-4-6-13-22(19)29-24(32)17-36-28-30-25-21-12-5-7-14-23(21)35-26(25)27(33)31(28)16-18-9-8-11-20(15-18)34-2/h4-15H,3,16-17H2,1-2H3,(H,29,32)
• InChI Key: LNFIOAQLFQZEKD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)OC5=CC=CC=C53
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol

Description

N-(2-ethylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.59. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on similar compounds, such as 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, has explored their crystal structures, revealing folded conformations and interactions between pyrimidine and benzene rings. These studies provide foundational knowledge for understanding the structural characteristics and potential reactivity of complex molecules like the one (Subasri et al., 2017).

Synthetic Applications

Compounds with acetamide moieties, akin to the target molecule, are significant in pharmaceutical and natural product synthesis. For example, p-methoxybenzyl N-acetylcarbamate potassium salts have been utilized as reagents for creating N-alkylacetamides, showcasing the versatility of similar structures in synthetic chemistry (Sakai et al., 2022).

Antimicrobial and Anti-inflammatory Agents

Some derivatives of related structures have been synthesized and evaluated as anti-inflammatory and analgesic agents, indicating potential medicinal applications. For instance, compounds derived from visnaginone and khellinone have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting similar possibilities for the target compound (Abu‐Hashem et al., 2020).

Antifolate Research

Research into antifolates, which are critical for cancer treatment and antibiotic development, has involved compounds with structures related to the one . These studies highlight the therapeutic potential of complex molecules in inhibiting enzymes like dihydrofolate reductase, providing insights into the design of novel therapeutics (Gangjee et al., 2007).